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Compound of Interest

Compound Name: Cefaclor-d5

Cat. No.: B563860

An In-depth Technical Guide to Cefaclor-d5

This technical guide provides a comprehensive overview of Cefaclor-d5, a deuterated analog
of the second-generation cephalosporin antibiotic, Cefaclor. Designed for researchers,
scientists, and drug development professionals, this document details the chemical structure,
molecular properties, and relevant experimental protocols associated with this compound.

Core Compound Data

Cefaclor-d5 is primarily utilized as an internal standard in analytical and pharmacokinetic
studies to ensure the precise quantification of Cefaclor in biological matrices.[1] Its physical
and chemical properties are summarized below.
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Property Value

(6R,7R)-7-((R)-2-amino-2-(phenyl-
) d5)acetamido)-3-chloro-8-oxo-5-thia-1-
Chemical Name i . .
azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid[1]

[21(31[4]

Ceclor-d5, Distaclor-d5, Keflor-d5, Raniclor-
Synonyms

d5[1][2][5]
Molecular Formula C15HoDsCIN3O4S[3][4][5][6]
Molecular Weight 372.84 g/mol [2][5][6]
CAS Number 1426173-90-1[6]

Chemical Structure

The chemical structure of Cefaclor-d5 is distinguished by the presence of five deuterium atoms
on the phenyl ring of the acetamido side chain. This isotopic labeling provides a distinct mass
signature for mass spectrometry-based detection without significantly altering the chemical
properties of the molecule.
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Caption: 2D chemical structure of Cefaclor-d5.

Mechanism of Action

Cefaclor, the non-deuterated parent compound, is a bactericidal agent that functions by
inhibiting the synthesis of the bacterial cell wall.[7][8] This mechanism is shared by Cefaclor-
d5. The process involves the acylation of penicillin-binding proteins (PBPs), which are enzymes
crucial for the final steps of peptidoglycan synthesis.[7][9][10] This disruption of cell wall
integrity leads to cell lysis and bacterial death.[7][11]

The following diagram illustrates the key stages of bacterial cell wall synthesis and the point of
inhibition by Cefaclor.
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Caption: Inhibition of bacterial cell wall synthesis by Cefaclor.
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Experimental Protocols

Detailed methodologies for the synthesis and analysis of Cefaclor and its deuterated analog
are crucial for research and quality control.

Enzymatic Synthesis of Cefaclor

This protocol describes a common method for the enzymatic synthesis of Cefaclor.

Materials:

7-amino-3-chloro cephalosporanic acid (7-ACCA)

D-phenylglycine methyl ester (PGM) hydrochloride salt

Immobilized Penicillin G acylase

Ammonia solution

Sodium sulfite

Water

Procedure:
o Areactor equipped with a sieve bottom is charged with immobilized Penicillin G acylase.

e 7-ACCA, sodium sulfite, and water are added to the reactor at a controlled temperature,
typically between 18-23°C.[12][13]

e The pH of the mixture is adjusted to approximately 7.0 using an ammonia solution.[1]
e The PGM hydrochloride salt is added to initiate the enzymatic condensation reaction.

e The pH is maintained at 7.0 with the continuous addition of ammonia throughout the
reaction.

e The reaction progress is monitored by analyzing the concentrations of Cefaclor, 7-ACCA,
PGM, and D-phenylglycine.
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» Upon completion, the Cefaclor product can be recovered through filtration or centrifugation,
followed by purification steps such as crystallization.

HPLC Method for Cefaclor Analysis in Human Plasma

This protocol outlines a validated HPLC method for the quantification of Cefaclor in biological
samples.

Instrumentation and Conditions:

HPLC System: A standard HPLC system with a UV detector.

Column: C18 column (e.g., 25 cm x 4.6 mm, 5 um patrticle size).[9][14]

Mobile Phase: A mixture of sodium 1-pentanesulfonate, water, triethylamine, and methanol.
[9][14] The pH is adjusted to 2.5 with phosphoric acid.[9][14]

Flow Rate: 1.5 mL/min.[9][14]

Detection Wavelength: 265 nm.[9][14]

Injection Volume: 20 pL.

Sample Preparation:

e Plasma samples are deproteinized, typically by adding a solvent like acetonitrile.
e The mixture is centrifuged to pellet the precipitated proteins.

e The supernatant is collected, filtered through a 0.45 um filter, and then injected into the
HPLC system.

Method Validation: The method should be validated for linearity, precision, accuracy, selectivity,
and stability to ensure reliable results. Calibration curves are typically linear over a
concentration range of 0.39 pg/mL to 50 pg/mL.[14]

UV Spectrophotometric Determination of Cefaclor
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A simple and rapid spectrophotometric method can be used for the determination of Cefaclor in
pharmaceutical preparations.

Principle: This method involves the alkaline hydrolysis of Cefaclor to form a diketopiperazine-
2,5-dione derivative, which has a characteristic UV absorbance maximum at 340 nm.[15]

Reagents:
o Ammonia buffer solution (pH 10)[15]
e Demineralized water

Procedure:

A standard stock solution of Cefaclor is prepared in demineralized water.

» An aliquot of the Cefaclor solution is transferred to a volumetric flask containing the ammonia
buffer.

e The reaction is allowed to proceed at room temperature for approximately 30 minutes.[15]
e The absorbance of the resulting solution is measured at 340 nm against a blank.

o A calibration curve is constructed by performing the same procedure with a series of
Cefaclor standard solutions of known concentrations. Beer's law is typically obeyed in the
concentration range of 1.8 - 55 pug/mL.[15]

Analytical Workflow

The following diagram outlines a typical workflow for the analysis of Cefaclor in a
pharmaceutical or biological sample using HPLC, with Cefaclor-d5 as an internal standard.
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Caption: Workflow for the quantitative analysis of Cefaclor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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